Cas no 2228477-28-7 (2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol
• CAS No: 2228477-28-7
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 6044056
• PubChem ID: 165900452
• Update Time: 2025-06-13

2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol
• 2228477-28-7
• EN300-2005109

• Inchi： 1S/C11H17NO3S/c1-11(12,8-13)7-9-4-3-5-10(6-9)16(2,14)15/h3-6,13H,7-8,12H2,1-2H3
• InChI Key： PSJHWBRMGWKFNO-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CC(C)(CO)N)(=O)=O

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol (CAS No. 2228477-28-7)

2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol is a specialized organic compound with a unique structural framework, combining an amino group, a methylsulfonylphenyl moiety, and a hydroxyl group. This compound, identified by its CAS No. 2228477-28-7, has garnered attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery. Its molecular formula, C₁₁H₁₇NO₃S, reflects a balance of hydrophilicity and lipophilicity, making it a candidate for modulating biological targets.

In recent years, the demand for sulfonyl-containing compounds like 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol has surged, driven by their applications in designing kinase inhibitors and GPCR modulators. Researchers are particularly interested in its 3-methanesulfonylphenyl group, which may enhance binding affinity to protein targets. The compound's chiral center at the 2-position also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis.

The synthesis of CAS No. 2228477-28-7 typically involves multi-step organic reactions, including nucleophilic substitution and reduction. A common query among chemists is how to optimize its yield while minimizing byproducts—a challenge addressed by recent advances in flow chemistry and green solvents. Environmental sustainability in synthesis aligns with the broader trend of green chemistry, a frequently searched term in scientific databases.

From a pharmacological perspective, the 2-methylpropan-1-ol backbone of this compound resembles structures found in neuromodulators, sparking investigations into its potential CNS activity. Online forums often discuss whether such derivatives could cross the blood-brain barrier (BBB), a critical factor in neurotherapeutic development. Computational modeling studies suggest that the methanesulfonyl group may improve BBB permeability compared to bulkier substituents.

Analytical characterization of 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol relies heavily on LC-MS and ¹H/¹³C NMR techniques. The compound's stability under various pH conditions is another area of interest, with researchers examining its degradation kinetics for formulation purposes. These aspects tie into the growing focus on drug-like properties in early-stage discovery, a trending topic in medicinal chemistry circles.

In material science, the polar sulfonyl group of this compound has been explored for creating self-assembled monolayers (SAMs) on metal surfaces. Such applications leverage its ability to form hydrogen bonds, a property frequently studied in surface modification research. This interdisciplinary potential makes CAS 2228477-28-7 relevant to both life sciences and nanotechnology sectors.

Regulatory considerations for handling 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol emphasize standard laboratory safety protocols, given its non-hazardous classification. However, proper storage away from strong oxidizers is recommended to maintain stability. These guidelines align with general best practices for research chemicals, a term often searched by laboratory personnel.

The commercial availability of 2228477-28-7 through specialty chemical suppliers has increased, with purity specifications typically exceeding 95%. Customers frequently inquire about chiral separation services for this compound, reflecting the industry's shift toward enantiopure intermediates. This demand parallels the rise of custom synthesis services in the fine chemicals market.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its physicochemical properties. The integration of machine learning in molecular design—a hot topic in computational chemistry—could accelerate such investigations. Patent literature shows growing interest in derivatives of 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol for various therapeutic areas.

In summary, 2-amino-3-(3-methanesulfonylphenyl)-2-methylpropan-1-ol represents a versatile scaffold with multifaceted applications. Its CAS No. 2228477-28-7 serves as a key identifier for researchers exploring its synthetic utility and biological potential. As the scientific community continues to prioritize molecular diversity and sustainable synthesis, compounds like this will remain at the forefront of innovation.